Triethanolamine hydrochloride

• IUPAC Name: 2-[bis(2-hydroxyethyl)amino]ethanol;hydrochloride
• InChI: InChI=1S/C6H15NO3.ClH/c8-4-1-7(2-5-9)3-6-10;/h8-10H,1-6H2;1H
• InChI Key: HHLJUSLZGFYWKW-UHFFFAOYSA-N
• Canonical SMILES: C(CO)N(CCO)CCO.Cl
• Molecular Formula: C6H16ClNO3
• Related CAS: 67924-33-8, 102-71-6 (Parent)
• DSSTOX Substance ID: DTXSID1052321
• Molecular Weight: 185.65 g/mol
• Physical Description: Triethanolamine hydrochloride is the salt of triethanolamine. See the chemical datasheet for triethanolamine for more information., Liquid, Solid; [Merck Index] White hygroscopic powder; [Alfa Aesar MSDS]
• CAS RN: 637-39-8, 67924-33-8

Description

Triethanolamine hydrochloride (TEA-HCl) is a salt form of triethanolamine and is commonly used as a buffer substance in biochemistry. It aids in maintaining the stable pH level in a solution during biochemical reactions. TEA-HCl serves as a buffering agent during protein extraction and protein purification.

Synthesis Analysis

Triethanolamine (TEA) is produced from the reaction of ethylene oxide with aqueous ammonia. Also produced are ethanolamine and diethanolamine. The ratio of the products can be controlled by changing the stoichiometry of the reactants.

Molecular Structure Analysis

The molecular formula of Triethanolamine hydrochloride is C₆H₁₆ClNO₃. The IUPAC Standard InChI is InChI=1S/C6H15NO3.ClH/c8-4-1-7(2-5-9)3-6-10;/h8-10H,1-6H2;1H.

Chemical Reactions Analysis

Triethanolamine hydrochloride is a monoethyl ether that reacts with an acid to form a salt and water. The reaction mechanism begins with the nucleophilic attack of TEA on the electrophilic.

Physical And Chemical Properties Analysis

Triethanolamine hydrochloride is a white/clear crystalline powder. It is soluble in water. It has good complexing properties, due to which it is used for modification of carbon nanotubes for subsequent extraction of lead (II).

Scientific Research Applications

Biochemistry Research

Buffering Agent: TEA-HCl is widely used as a buffer in biochemistry due to its ability to maintain a stable pH level during biochemical reactions. .

Molecular Biology

In-situ mRNA Hybridization: In molecular biology, TEA-HCl buffer is employed for acetylation of frozen tissues mounted on slides during in-situ mRNA hybridization. This step is essential for improving the signal-to-noise ratio in hybridization experiments.

Diagnostic Assay Manufacturing

pH Adjustment: TEA-HCl is utilized in the manufacturing of diagnostic assays where it serves to adjust the pH to optimal levels for various diagnostic tests. This ensures the accuracy and reliability of the assay results.

Cement Industry Research

Organic Additive: In the study of cement clinker grinding, TEA-HCl acts as an organic additive. .

Aluminum Ion Complexation

Complexing Agent: TEA-HCl is used as a complexing agent for aluminum ions in aqueous solutions. This application is significant in studies involving aluminum ion behavior and its interactions with other substances.

Cosmetic and Personal Care Product Development

Surfactant and Emulsifying Properties: Due to its surfactant and emulsifying properties, TEA-HCl is also researched for its application in cosmetic and personal care products. .

Future Directions

Triethanolamine is widely used in many fields of production such as textile and cement industry, production of coolant-lubricants, cosmetics, household chemicals, pharmaceuticals, etc. The quality of the product and its consumer properties depend on the production technology. Some possible methods for further improving the consumer properties of TEA were also discussed.

Synthesis routes and methods I

Procedure details

A suspension of 3.7 g of the sulfochloride of the formula (7) in 15 g of triethanolamine and 3 g of water is stirred at 150° for one hour. The excess solvent is substantially removed in vacuo at 120°-150° C., and 50 ml of isopropanol are added to the viscous residue. The precipitated product is filtered off with suction, washed repeatedly with isopropanol and taken up in approx. 40 ml of water. The cloudy solution is clarified by filtration with 0.2 g of active charcoal through a pressure filter. This gives an aqueous solution of the bistriethanolamine salt of the formula ##STR16## which still contains triethanolamine hydrochloride.

Synthesis routes and methods II

Procedure details

Modified J5 (8 mg, 0.05 μmol) in 5 mM bistris-acetate buffer, pH 5.8 (15 mL), containing NaCl (50 mM), and EDTA (1 mM) is mixed at 0° C. with a 5-fold molar excess of complex 7 (8 mg of gelonin) in 100 mM sodium phosphate buffer, pH 7.0 (11 mL), containing EDTA (1 mM) and then with 0.5 M triethanolamine-HCl buffer, pH 8.0, (0.15 mL) to give a final pH of 7.0. The mixture is incubated at 0° C. for 2 hours and then freshly prepared N-ethylmaleimide (1 mM) in ethanol (0.26 mL) is added to block any remaining free sulfhydryl groups. After 30 minutes at 0° C., the solution is maintained on ice while concentrating to 13 mL using an immersible ultrafiltration unit (Millipore Corporation, CX-10 filter). The mixture is then applied to a column (95 cm×2.6 cm) of Sephacryl S-300 equilibrated at 4° C. with 5 mM sodium phosphate buffer, pH 7.0, containing NaCl (15 mM), and NaN3 (0.4 mM). Gel filtration separates the conjugate and native J5 (Mr =160,000) from non-cross-linked gelonin [Mr =30,500; Thorpe et al., (1981) Euro. J. Biochem. 116:447-454], and from some high molecular weight aggregates. The major peak, corresponding to a molecular weight range of 160,000 to 220,000 and shown by polyacrylamide/sodium dodecyl sulfate gel electrophoresis to contain both native J5 and cross-linked conjugate 8 is pooled and passed through a column (5 mL bed volume) of carboxymethyl cellulose (Whatman CM-52) equilibrated in the same buffer. The column is washed with 1 column volume of buffer and the eluants combined. Under these precise conditions of ionic strength and pH, native J5 is bound by the column while cross-linked complexes of type 8 pass through without retention. Monoclonal antibodies are heterogeneous with respect to charge [Cowan et al. (1973) FEBS Lett. 30:343-346]: the sample of J5 used in these experiments is, prior to modification, passed through a carboxymethyl cellulose column under identical conditions. Only the J5 that bound to the column is used in cross-linking experiments. It is eluted from the column with buffer containing 1.0 M NaCl (yield 66%).

Synthesis routes and methods III

Procedure details

100 g of a polyether acrylate (Laromer® LR 8812) were admixed with 5.75 g of chloroformate of the formula III and 3.3 g of triethanolamine at room temperature. 300 ml of ethyl acetate were then added. After 2 hours, the triethanolammonium chloride formed was washed out using distilled water in a separating funnel. After removal of the aqueous phase, the ethyl acetate was distilled off. (Viscosity of the end product: 928 mPas).

Synthesis routes and methods IV

Procedure details

100 parts of triethanolamine were dissolved in 500 parts of water. 100 parts of concentrated hydrochloric acid were added to the solution to give a triethanolamine hydrochloride solution. This solution was added dropwise to a solution of 50 parts of C. I. Solubilized Sulphur Black 1 in 500 parts of boiling water under stirring. A crystallization began immediately. The crystal thus formed was separated by filtration, washed with water and dried to give a water-insoluble black pigment of the following formula: